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Compound of Interest

7-Chloro-2,8-dimethylquinoline-3-
Compound Name:
carboxylic acid

cat. No.: B1356020

CAS Number: 948290-22-0

This technical guide serves to provide a comprehensive overview of 7-Chloro-2,8-
dimethylquinoline-3-carboxylic acid, consolidating its fundamental properties and presenting
a survey of its role in scientific research. Aimed at researchers, scientists, and professionals in
drug development, this document outlines the available data on this chemical entity. Due to the
limited availability of in-depth experimental data in publicly accessible literature, this guide also
highlights the general context of quinoline-3-carboxylic acids in research.

Core Compound Properties

A summary of the essential physicochemical properties of 7-Chloro-2,8-dimethylquinoline-3-
carboxylic acid is presented below. This information is critical for its handling, formulation, and
application in experimental settings.
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Property Value Source
CAS Number 948290-22-0
Molecular Formula C12H10CINO2
Molecular Weight 235.67 g/mol

Canonical SMILES

Cclnc2c(C)c(Cl)cecc2eclC(O)=

O

InChl Key (Unavailable in cited sources)
Appearance (Data not available)
Solubility (Data not available)
Melting Point (Data not available)
Boiling Point (Data not available)

Synthesis and Experimental Protocols

A thorough search of scientific databases and literature did not yield specific, detailed

experimental protocols for the synthesis of 7-Chloro-2,8-dimethylquinoline-3-carboxylic

acid.

General Synthetic Strategy for Quinoline-3-Carboxylic Acids:

The synthesis of quinoline derivatives often involves well-established methodologies such as

the Gould-Jacobs reaction, Conrad-Limpach synthesis, or Doebner-von Miller reaction. A

plausible synthetic workflow for analogous structures is depicted below. This diagram

represents a generalized approach and has not been experimentally verified for the specific

target compound.
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Caption: Generalized workflow for the synthesis of quinoline-3-carboxylic acid derivatives.

Biological Activity and Signaling Pathways

Currently, there is no specific information available in the public domain regarding the biological
activity, mechanism of action, or associated signaling pathways for 7-Chloro-2,8-
dimethylquinoline-3-carboxylic acid.

Context within Drug Discovery:
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The quinoline-3-carboxylic acid scaffold is a recognized pharmacophore present in numerous
compounds with a wide range of biological activities. These activities include, but are not
limited to, antibacterial, antiviral, anticancer, and anti-inflammatory effects. The functionalization
of the quinoline ring at various positions can significantly modulate the pharmacological profile
of the resulting derivatives. The logical relationship for the investigation of such compounds is
outlined in the following diagram.
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 To cite this document: BenchChem. [In-depth Technical Guide: 7-Chloro-2,8-
dimethylquinoline-3-carboxylic acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1356020#7-chloro-2-8-dimethylquinoline-3-
carboxylic-acid-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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